Cas no 52046-80-7 (1,2-Benzisoxazole-3-carboxamide(9CI))

1,2-Benzisoxazole-3-carboxamide (9CI) is a heterocyclic organic compound featuring a benzisoxazole core with a carboxamide functional group at the 3-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid benzisoxazole scaffold enhances stability and selectivity in molecular interactions, while the carboxamide group offers versatility for further derivatization. The compound is particularly useful in the development of central nervous system (CNS) active agents due to its ability to modulate neurotransmitter systems. High purity and consistent quality are critical for its applications in research and industrial processes, ensuring reliable performance in synthetic pathways.

1,2-Benzisoxazole-3-carboxamide(9CI) structure

52046-80-7 structure

Product Name:1,2-Benzisoxazole-3-carboxamide(9CI)

CAS No:52046-80-7

MF:C₈H₆N₂O₂

MW:162.145441532135

CID:936274

PubChem ID:19752312

Update Time:2025-06-07

1,2-Benzisoxazole-3-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazole-3-carboxamide(9CI)
- 1,2-benzoxazole-3-carboxamide
- benzo[d]isoxazole-3-carboxamide
- D87736
- 52046-80-7
- SCHEMBL2907438
- DTXSID60599546
- DB-259116
- 1,2-BENZISOXAZOLE-3-CARBOXAMIDE
- Inchi： 1S/C8H6N2O2/c9-8(11)7-5-3-1-2-4-6(5)12-10-7/h1-4H,(H2,9,11)
- InChI Key： KORMEWQCUWNSMF-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(C(N)=O)=N1

Computed Properties

Exact Mass: 162.042927438g/mol
Monoisotopic Mass: 162.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 69.1Å²

Experimental Properties

Density: 1.371±0.06 g/cm3(Predicted)
Boiling Point: 418.8±18.0 °C(Predicted)

1,2-Benzisoxazole-3-carboxamide(9CI) Pricemore >>

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Ambeed	A692242-5g	Benzo[d]isoxazole-3-carboxamide	52046-80-7	97%	5g	$148.0	2025-02-25
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